Cas no 1227574-75-5 (6-Methoxy-3-(pyridin-4-yl)picolinaldehyde)

• Product Name: 6-Methoxy-3-(pyridin-4-yl)picolinaldehyde
• CAS No: 1227574-75-5
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 4914699
• Update Time: 2025-05-20

6-Methoxy-3-(pyridin-4-yl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-3-(pyridin-4-yl)picolinaldehyde
• 6-Methoxy-3-(pyridin-4-yl)picolinaldehyde

• Inchi： 1S/C12H10N2O2/c1-16-12-3-2-10(11(8-15)14-12)9-4-6-13-7-5-9/h2-8H,1H3
• InChI Key： ZVUSURAXRWFRLV-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(C=O)=N1)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• XLogP3: 1.5
• Topological Polar Surface Area: 52.1

Additional information on 6-Methoxy-3-(pyridin-4-yl)picolinaldehyde

Comprehensive Overview of 6-Methoxy-3-(pyridin-4-yl)picolinaldehyde (CAS No. 1227574-75-5): Properties, Applications, and Research Insights

6-Methoxy-3-(pyridin-4-yl)picolinaldehyde (CAS No. 1227574-75-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This heterocyclic aldehyde combines a pyridine ring with a methoxy-substituted picolinaldehyde moiety, making it a versatile intermediate for synthesizing complex molecules. Its molecular formula, C₁₃H₁₂N₂O₂, and precise molecular weight of 228.25 g/mol underscore its relevance in medicinal chemistry and drug discovery.

Recent trends in AI-driven drug design and high-throughput screening have highlighted the importance of compounds like 6-Methoxy-3-(pyridin-4-yl)picolinaldehyde. Researchers frequently search for "pyridine derivatives in drug development" or "picolinaldehyde applications in catalysis," reflecting its growing role in optimizing kinase inhibitors and biocatalysts. The compound’s electron-rich aromatic system enables selective interactions with biological targets, a feature exploited in designing next-generation therapeutics.

From a synthetic perspective, CAS No. 1227574-75-5 serves as a critical building block for cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig protocols. Its aldehyde functional group offers a reactive handle for Schiff base formation, a reaction widely explored in metal-organic frameworks (MOFs) and sensor materials. These applications align with current industry demands for sustainable chemistry and green synthesis methodologies.

Analytical characterization of 6-Methoxy-3-(pyridin-4-yl)picolinaldehyde typically involves HPLC, NMR spectroscopy, and mass spectrometry. Its UV-Vis absorption profile (λ_max ~270–320 nm) makes it suitable for photophysical studies, a hot topic in optoelectronic material research. Users often inquire about "stability of pyridine aldehydes" or "solubility of CAS 1227574-75-5," which underscores the need for detailed technical data sheets.

In agrochemical contexts, derivatives of this compound show promise as plant growth regulators due to their structural resemblance to natural phytohormones. The methoxy group enhances bioavailability, a key consideration in "crop protection chemical design"—a frequently searched term in agricultural R&D. Regulatory compliance with REACH and EPA guidelines further ensures its safe use in industrial applications.

Future research directions for CAS No. 1227574-75-5 may explore its potential in bioconjugation techniques or as a ligand for transition-metal catalysts. With the rise of computational chemistry, molecular docking studies could unlock new applications in targeted drug delivery. This aligns with Google Trends data showing increased searches for "small molecule drug candidates 2024" and "pyridine-based bioactive compounds."

To summarize, 6-Methoxy-3-(pyridin-4-yl)picolinaldehyde exemplifies the convergence of structural versatility and functional adaptability in modern chemical research. Its relevance spans pharmaceutical intermediates, material science, and agrochemical innovation, making it a compound of enduring scientific and commercial interest.